Cas no 1805053-25-1 (Ethyl 2-cyano-4-difluoromethyl-6-formylphenylacetate)

• Product Name: Ethyl 2-cyano-4-difluoromethyl-6-formylphenylacetate
• CAS No: 1805053-25-1
• MF: C₁₃H₁₁F₂NO₃
• MW: 267.228150606155
• CID: 4943495
• Update Time: 2025-05-25

Ethyl 2-cyano-4-difluoromethyl-6-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-difluoromethyl-6-formylphenylacetate

• Inchi： 1S/C13H11F2NO3/c1-2-19-12(18)5-11-9(6-16)3-8(13(14)15)4-10(11)7-17/h3-4,7,13H,2,5H2,1H3
• InChI Key： SUQLSHWGODNNHE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(=C(C=O)C=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 377
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 2-cyano-4-difluoromethyl-6-formylphenylacetate

Research Brief on Ethyl 2-cyano-4-difluoromethyl-6-formylphenylacetate (CAS: 1805053-25-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-cyano-4-difluoromethyl-6-formylphenylacetate (CAS: 1805053-25-1) is a synthetic intermediate of growing importance in medicinal chemistry and agrochemical research. This compound, characterized by its multifunctional phenylacetate scaffold bearing cyano, difluoromethyl, and formyl groups, has recently emerged as a key building block for the development of bioactive molecules. Recent studies highlight its versatility in constructing heterocyclic systems and its potential as a precursor for pharmacophores targeting enzyme inhibition and receptor modulation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing novel pyrazole derivatives with selective COX-2 inhibitory activity (Zhang et al., 2023). The researchers utilized the formyl group of Ethyl 2-cyano-4-difluoromethyl-6-formylphenylacetate for condensation reactions with hydrazine derivatives, yielding compounds showing 10-15 fold selectivity for COX-2 over COX-1. The presence of the difluoromethyl group was found to significantly enhance metabolic stability compared to non-fluorinated analogs.

In agrochemical applications, patent literature (WO2023017265) describes the transformation of this intermediate into novel fungicides targeting succinate dehydrogenase (SDH). The electron-withdrawing cyano and difluoromethyl groups were crucial for binding to the ubiquinone site of SDH, with derivative compounds showing EC50 values below 5 μM against Botrytis cinerea. The ethyl ester moiety provided optimal lipophilicity for foliar penetration while maintaining sufficient water solubility for formulation.

Structural optimization studies (Bioorganic Chemistry, 2024) have explored modifications to each functional group of Ethyl 2-cyano-4-difluoromethyl-6-formylphenylacetate. The formyl group was shown to be essential for Schiff base formation in protease inhibitor development, while the difluoromethyl group contributed to enhanced membrane permeability in cell-based assays. Quantum chemical calculations revealed that the compound's LUMO (-2.3 eV) makes it particularly reactive toward nucleophiles, explaining its versatility in heterocycle formation.

Recent ADMET profiling (European Journal of Pharmaceutical Sciences, 2023) of derivatives derived from this scaffold showed promising pharmacokinetic properties. The difluoromethyl group was found to reduce CYP450-mediated metabolism by 40-60% compared to methyl analogs, while the ethyl ester provided controlled hydrolysis profiles in plasma. These characteristics make the scaffold particularly valuable for prodrug development.

Ongoing research is exploring the compound's potential in targeted protein degradation (PROTACs) and covalent inhibitor design. The formyl group serves as an anchor point for linker attachment in PROTAC molecules, while the difluoromethyl group has shown promise in facilitating hydrophobic interactions with E3 ligases. Several pharmaceutical companies have included derivatives of Ethyl 2-cyano-4-difluoromethyl-6-formylphenylacetate in their preclinical pipelines for oncology and inflammatory diseases.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry (Organic Process Research & Development, 2024) have improved the manufacturing process for this intermediate. New catalytic systems allow for the difluoromethylation step to proceed with >90% yield at kilogram scale, addressing previous challenges with byproduct formation. These process improvements are expected to increase availability for both research and industrial applications.

The compound's unique combination of functional groups continues to inspire novel applications. Current investigations include its use in: 1) Fluorescent probe development (leveraging the cyano-formyl conjugation), 2) Metal-organic framework construction (utilizing the multiple coordination sites), and 3) Bioorthogonal chemistry (exploiting the difluoromethyl group's unique reactivity). These diverse applications underscore the compound's significance as a multifunctional building block in chemical biology.